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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mechanism of action,

pharmacological effects, and preclinical data related to GSK2973980A, a potent and selective

inhibitor of Diacylglycerol O-acyltransferase 1 (DGAT1). The information is intended for

professionals in the fields of metabolic disease research and drug development.

Introduction to DGAT1 and its Role in Metabolism
Diacylglycerol O-acyltransferase 1 (DGAT1) is a critical enzyme in lipid metabolism, catalyzing

the final and rate-limiting step of triglyceride (TG) synthesis.[1][2] This process involves the

conversion of diacylglycerol (DAG) and fatty acyl-CoA into triglycerides.[1] DGAT1 is highly

expressed in the small intestine, liver, and adipose tissue, where it plays a pivotal role in dietary

fat absorption and storage.[3][4] Given the link between excess triglyceride accumulation and

metabolic disorders such as obesity, type 2 diabetes, and non-alcoholic steatohepatitis

(NASH), DGAT1 has emerged as a promising therapeutic target.[1][2][3] Inhibition of DGAT1 is

expected to reduce triglyceride synthesis, decrease fat storage, and improve overall metabolic

health.[1]

GSK2973980A: A Novel DGAT1 Inhibitor
GSK2973980A is a novel, potent, and selective small molecule inhibitor of DGAT1 developed

by GlaxoSmithKline.[5] Preclinical studies have demonstrated its efficacy in reducing

postprandial hypertriglyceridemia and promoting weight loss in rodent models of diet-induced
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obesity.[3] Its high selectivity for DGAT1 over other acyltransferases, such as DGAT2 and

ACAT1/2, minimizes off-target effects.[3][6]

The DGAT1 Inhibition Pathway
The primary mechanism of action of GSK2973980A is the competitive inhibition of the DGAT1

enzyme. By blocking the active site of DGAT1, GSK2973980A prevents the esterification of

diacylglycerol to form triglycerides. This leads to a cascade of downstream metabolic effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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